3-Neopentylisoxazol-5-amine

• IUPAC Name: 3-(2,2-dimethylpropyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C8H14N2O/c1-8(2,3)5-6-4-7(9)11-10-6/h4H,5,9H2,1-3H3
• InChI Key: YHCHATDVXPJZKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NOC(=C1)N
• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• CAS No.: 749902-10-1

Description

3-Neopentylisoxazol-5-amine is a specialty product used in proteomics research. It has a molecular formula of C8H14N2O and a molecular weight of 154.21.

Synthesis Analysis

The synthesis of isoxazoles, the class of compounds to which this compound belongs, has been a field of interest for many years. The most commonly reported synthesis of isoxazole derivatives involves the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Chemical Reactions Analysis

The main reactions leading to the construction of the isoxazole ring involve the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Scientific Research Applications

Catalytic Properties and Reactivity

• Synthesis and Catalysis : 3-Neopentylisoxazol-5-amine derivatives show promise in catalysis. For instance, alkylpalladium N-heterocyclic carbene complexes, synthesized from similar structures, demonstrated notable reactivity toward nucleophiles, forming stable transamination products. These complexes were used in Buchwald-Hartwig amination reactions of aryl chlorides, a key process in organic synthesis (Esposito et al., 2008).

Novel Amidation Methods

• C-H Amidation : this compound and its derivatives can be crucial in C-H amidation processes. A study on Rh(III)-mediated amido transfer processes highlighted the efficiency of similar compounds as amino sources in C-H amidation, offering a new perspective for organic transformations (Park et al., 2015).

Synthesis of Triazole Derivatives

• Antimicrobial Activities : Triazole derivatives synthesized from structures akin to this compound have demonstrated antimicrobial properties. These derivatives, synthesized through reactions with various primary amines, showed significant activity against several microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Biobased Amines and Material Chemistry

• Biobased Polymers : The use of biobased amines, including derivatives of this compound, is expanding in material chemistry. These compounds are key monomers in the synthesis of polyamides, polyureas, and polyepoxides, finding applications in automotive, aerospace, and health industries (Froidevaux et al., 2016).

Pharmacological Properties

• Pharmacological Applications : Research into similar isoxazole derivatives has revealed a wide spectrum of pharmacological properties, including analgesic, anti-inflammatory, and anticonvulsive activities. This indicates potential applications of this compound derivatives in developing new pharmaceuticals (Kan Unk O et al., 1967).

Multi-Component Synthesis

• One-Pot Reactions : this compound could be pivotal in one-pot multi-component syntheses. For example, a novel synthesis of 5-aminooxazole from simple inputs showcased the potential of similar structures in creating new chemical scaffolds in a single operation (Janvier et al., 2002).